Cas no 2137094-10-9 ((3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• CAS No: 2137094-10-9
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 6506388
• PubChem ID: 165494488
• Update Time: 2025-05-21

(3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• 2137094-10-9
• EN300-1164560

• Inchi： 1S/C16H18N2O4/c1-18-9-5-8-14(18)13(10-15(19)20)17-16(21)22-11-12-6-3-2-4-7-12/h2-9,13H,10-11H2,1H3,(H,17,21)(H,19,20)/t13-/m1/s1
• InChI Key： MJFKQKMRAUPNRI-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid

Research Briefing on (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS: 2137094-10-9)

In recent years, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS: 2137094-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its unique pyrrole and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential as a building block in the synthesis of bioactive molecules and drug candidates. The compound's structural features make it a valuable intermediate in the development of peptidomimetics and small-molecule therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on the synthetic routes and optimization of (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and yield (85%). The researchers emphasized the compound's role as a key intermediate in the synthesis of protease inhibitors, highlighting its ability to mimic natural amino acids while introducing structural diversity. This synthetic approach has been further optimized in subsequent studies to reduce production costs and improve scalability for industrial applications.

In pharmacological research, (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid has been incorporated into several drug discovery programs. A notable 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into novel kinase inhibitors targeting cancer pathways. The pyrrole moiety was found to contribute significantly to binding affinity, while the Cbz-protected amino acid portion facilitated cell permeability. These findings have opened new avenues for structure-activity relationship (SAR) studies in oncology drug development.

The compound's potential in central nervous system (CNS) drug development has also been explored. Recent preclinical studies have shown that derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid can cross the blood-brain barrier effectively, making them candidates for neurological disorder treatments. Research published in ACS Chemical Neuroscience (2024) reported modified versions of this compound showing promising activity as NMDA receptor modulators, with potential applications in neurodegenerative diseases and pain management.

From a chemical biology perspective, (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid has been utilized as a versatile probe in protein-ligand interaction studies. Its fluorescent properties (when appropriately modified) and specific binding characteristics have made it valuable for biophysical studies and high-throughput screening assays. Recent advancements in cryo-EM techniques have allowed researchers to visualize the compound's interactions with target proteins at atomic resolution, providing crucial insights for rational drug design.

Looking forward, the research community anticipates expanded applications of (3R)-3-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid in various therapeutic areas. Ongoing clinical trials involving derivatives of this compound are expected to report results in 2025, which may validate its therapeutic potential. Additionally, the development of novel synthetic methodologies and the exploration of its use in peptide-based therapeutics continue to be active areas of investigation. As the understanding of its physicochemical properties and biological activities deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery.